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Compound of Interest

Compound Name:
(5-(Hydroxymethyl)thiophen-3-

yl)boronic acid

Cat. No.: B591728 Get Quote

An In-depth Technical Guide to (5-(Hydroxymethyl)thiophen-3-yl)boronic acid

Abstract

(5-(Hydroxymethyl)thiophen-3-yl)boronic acid is a heterocyclic organic compound featuring

a thiophene ring substituted with both a hydroxymethyl group and a boronic acid functional

group. This unique structure makes it a valuable building block in medicinal chemistry and

materials science. Boronic acids are known for their utility in Suzuki-Miyaura cross-coupling

reactions, enabling the formation of carbon-carbon bonds. The presence of the thiophene

moiety, a common scaffold in pharmaceuticals, and a reactive hydroxymethyl group provides

multiple points for molecular elaboration. This document serves as a comprehensive technical

guide for researchers, scientists, and drug development professionals, detailing the

compound's properties, a plausible synthesis pathway, experimental protocols, and safety

information.

Introduction
Heterocyclic boronic acids are critical reagents in modern organic synthesis. Their stability, low

toxicity, and versatile reactivity have established them as indispensable tools for creating

complex molecular architectures. Among these, thiophene-based boronic acids are of particular

interest due to the prevalence of the thiophene ring in a wide array of biologically active

compounds. (5-(Hydroxymethyl)thiophen-3-yl)boronic acid emerges as a significant
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intermediate, offering a trifunctional platform for synthetic diversification in the development of

novel therapeutic agents and functional materials.

Chemical Properties and Structural Formula
The structural formula of (5-(Hydroxymethyl)thiophen-3-yl)boronic acid is presented below,

followed by a table summarizing its key chemical properties.

Structural Formula:

Table 1: Chemical and Physical Properties

Property Value Reference(s)

CAS Number 1268683-45-9

Molecular Formula C5H7BO3S

Molecular Weight 157.99 g/mol

Physical Form Solid

Purity Typically ≥95%

Storage Conditions
Keep in a dark place, inert

atmosphere, 2-8°C

SMILES Code OCC1=CC(B(O)O)=CS1

InChI Key
KSCBULRYCWLXQG-

UHFFFAOYSA-N

Synthesis Pathway
The synthesis of substituted thiophene boronic acids can be achieved through several

established organometallic routes. A common and plausible pathway involves the lithiation of a

suitably protected bromothiophene derivative followed by electrophilic trapping with a borate

ester. The subsequent hydrolysis of the resulting boronate ester yields the desired boronic acid.
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Synthesis Workflow

3-Bromo-5-(bromomethyl)thiophene

Protection of Hydroxymethyl Group
(e.g., as a silyl ether)

1. Protection

Lithium-Halogen Exchange
(e.g., n-BuLi, low temp)

2. Activation

Borylation

3. Boron Introduction

Triisopropyl borate

Acidic Workup & Deprotection
(e.g., HCl)

4. Hydrolysis

(5-(Hydroxymethyl)thiophen-3-yl)boronic acid

Final Product

Click to download full resolution via product page

Caption: Generalized synthesis pathway for (5-(Hydroxymethyl)thiophen-3-yl)boronic acid.
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Applications in Research and Drug Development
(5-(Hydroxymethyl)thiophen-3-yl)boronic acid is a versatile intermediate with significant

potential in several research areas:

Suzuki-Miyaura Cross-Coupling: As a boronic acid, its primary application is in palladium-

catalyzed Suzuki-Miyaura cross-coupling reactions. This allows for the efficient formation of

C-C bonds with aryl, vinyl, or alkyl halides, providing access to a vast range of complex

biaryl and substituted thiophene structures. These structures are scaffolds for new drug

candidates.

Medicinal Chemistry: Boronic acids themselves can act as enzyme inhibitors by forming

reversible covalent bonds with active site serine or threonine residues. The thiophene core is

a well-known pharmacophore. The additional hydroxymethyl group allows for further

derivatization, such as esterification or etherification, to modulate solubility, binding affinity,

and pharmacokinetic properties.

Materials Science: Thiophene-based molecules are fundamental units in the synthesis of

conductive polymers and organic electronics. This boronic acid can be used to introduce

functionalized thiophene units into larger conjugated systems for applications in organic light-

emitting diodes (OLEDs) and organic photovoltaics (OP

To cite this document: BenchChem. [(5-(Hydroxymethyl)thiophen-3-yl)boronic acid structural
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591728#5-hydroxymethyl-thiophen-3-yl-boronic-acid-
structural-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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